3-{4-(Acetylamino)-3-nitrophenyl}-3-methylbutanoic acid
3-{4-(Acetylamino)-3-nitrophenyl}-3-methylbutanoic acid
Brand Name:
Vulcanchem
CAS No.:
33214-73-2
VCID:
VC0181329
InChI:
InChI=1S/C13H16N2O5/c1-8(16)14-10-5-4-9(6-11(10)15(19)20)13(2,3)7-12(17)18/h4-6H,7H2,1-3H3,(H,14,16)(H,17,18)
SMILES:
CC(=O)NC1=C(C=C(C=C1)C(C)(C)CC(=O)O)[N+](=O)[O-]
Molecular Formula:
C13H16N2O5
Molecular Weight:
280.28 g/mol
3-{4-(Acetylamino)-3-nitrophenyl}-3-methylbutanoic acid
CAS No.: 33214-73-2
Main Products
VCID: VC0181329
Molecular Formula: C13H16N2O5
Molecular Weight: 280.28 g/mol
| CAS No. | 33214-73-2 |
|---|---|
| Product Name | 3-{4-(Acetylamino)-3-nitrophenyl}-3-methylbutanoic acid |
| Molecular Formula | C13H16N2O5 |
| Molecular Weight | 280.28 g/mol |
| IUPAC Name | 3-(4-acetamido-3-nitrophenyl)-3-methylbutanoic acid |
| Standard InChI | InChI=1S/C13H16N2O5/c1-8(16)14-10-5-4-9(6-11(10)15(19)20)13(2,3)7-12(17)18/h4-6H,7H2,1-3H3,(H,14,16)(H,17,18) |
| Standard InChIKey | NQZPOLRJLCSBSF-UHFFFAOYSA-N |
| SMILES | CC(=O)NC1=C(C=C(C=C1)C(C)(C)CC(=O)O)[N+](=O)[O-] |
| Canonical SMILES | CC(=O)NC1=C(C=C(C=C1)C(C)(C)CC(=O)O)[N+](=O)[O-] |
| PubChem Compound | 316760 |
| Last Modified | Nov 11 2021 |
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